Cas no 67665-47-8 (2,2'-Dibromo-9,9'-spirobifluorene)

2,2'-Dibromo-9,9'-spirobifluorene structure
67665-47-8 structure
Product Name:2,2'-Dibromo-9,9'-spirobifluorene
CAS No:67665-47-8
MF:C25H14Br2
MW:474.186665058136
MDL:MFCD08704219
CID:502170
PubChem ID:125307319
Update Time:2025-04-19

2,2'-Dibromo-9,9'-spirobifluorene Chemical and Physical Properties

Names and Identifiers

    • 2,2’-Dibromo-9,9’-spiro Bi [9H-fluorene]
    • 2,2'-Dibromo-9,9'-spirobi[9H-fluorene]
    • 2,2-Dibromo-9,9-spirobi[9H-fluorene]
    • 2,2'-Dibromo-9,9'-spirobi[fluorene]
    • 2,2'-DIBROMO-9,9'-SPIROBIFLUORENE
    • 2,2'-DIBROMO-9,9'-SPIROBIFLUOROENE
    • 9,9'-Spirobi[9H-fluorene],2,2'-dibromo-
    • AKOS015902472
    • ;2,2'-Dibromo-9,9'-spirobi[9H-fluorene];2,2'-Dibromo-9,9'-spirobifluorene
    • CS-W014439
    • DS-4343
    • SY038325
    • D3872
    • A846244
    • DTXSID00461112
    • MFCD08704219
    • 67665-47-8
    • Q-101177
    • 2,2-DIBROMO-9,9-SPIROBIFLUORENE
    • 2,2 inverted exclamation mark -Dibromo-9,9 inverted exclamation mark -spirobifluorene
    • 2,2'-Dibromo-9,9'-spirobi[fluorene
    • AC-4888
    • ;2,2'-Dibromo-9,9'-spirobi[9H-fluorene]
    • 9,9'-Spirobi[9H-fluorene], 2,2'-dibromo-
    • SCHEMBL783450
    • 2,2'-Dibromo-9,9'-spiro-bifluorene
    • 2,2\\'-Dibromo-9,9\\'-spirobi[9H-fluorene]
    • OZZSXAWYZYTWQD-UHFFFAOYSA-N
    • DTXCID60411931
    • 2,2'-Dibromo-9,9'-spirobifluorene
    • MDL： MFCD08704219
    • Inchi： 1S/C25H14Br2/c26-15-9-11-19-17-5-1-3-7-21(17)25(23(19)13-15)22-8-4-2-6-18(22)20-12-10-16(27)14-24(20)25/h1-14H
    • InChI Key： OZZSXAWYZYTWQD-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C2C3C=CC=CC=3C3(C4C=CC=CC=4C4=CC=C(C=C34)Br)C2=C1

Computed Properties

  • Exact Mass: 471.94600
  • Monoisotopic Mass: 471.94623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.74
  • Melting Point: 240°C(lit.)
  • Boiling Point: 557.4℃ at 760 mmHg
  • Flash Point: 335.1°C
  • Refractive Index: 1.803
  • PSA: 0.00000
  • LogP: 7.55510

2,2'-Dibromo-9,9'-spirobifluorene Security Information

2,2'-Dibromo-9,9'-spirobifluorene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,2'-Dibromo-9,9'-spirobifluorene Pricemore >>

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2,2'-Dibromo-9,9'-spirobifluorene Production Method

2,2'-Dibromo-9,9'-spirobifluorene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67665-47-8)2,2'-DIBROMO-9,9'-SPIROBIFLUORENE
Order Number:sfd8580;1635681
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67665-47-8)2，2’-二溴-9，9’-螺二芴
Order Number:LE1635681
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:67665-47-8)2,2'-Dibromo-9,9'-spirobifluorene
Order Number:A846244
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:09
Price ($):291.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:67665-47-8)2,2'-DIBROMO-9,9'-SPIROBIFLUORENE
sfd8580;1635681
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67665-47-8)2，2’-二溴-9，9’-螺二芴
LE1635681
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email